Cas no 1226431-05-5 (5-(3,4-dichlorophenyl)-2-[(2-methylpropyl)sulfanyl]-1-[3-(trifluoromethyl)phenyl]-1H-imidazole)

5-(3,4-Dichlorophenyl)-2-[(2-methylpropyl)sulfanyl]-1-[3-(trifluoromethyl)phenyl]-1H-imidazole is a structurally complex imidazole derivative featuring a trifluoromethylphenyl group and a dichlorophenyl substituent, enhancing its potential for selective binding interactions. The inclusion of an isobutylsulfanyl moiety contributes to improved lipophilicity, which may influence pharmacokinetic properties. This compound is of interest in medicinal chemistry and agrochemical research due to its unique heterocyclic framework, which offers opportunities for modulation of biological activity. Its well-defined synthesis route allows for precise structural modifications, making it a valuable intermediate for further derivatization. The presence of electron-withdrawing groups (chloro and trifluoromethyl) suggests potential utility in designing enzyme inhibitors or receptor ligands.
5-(3,4-dichlorophenyl)-2-[(2-methylpropyl)sulfanyl]-1-[3-(trifluoromethyl)phenyl]-1H-imidazole structure
1226431-05-5 structure
Product Name:5-(3,4-dichlorophenyl)-2-[(2-methylpropyl)sulfanyl]-1-[3-(trifluoromethyl)phenyl]-1H-imidazole
CAS No:1226431-05-5
MF:C20H17Cl2F3N2S
MW:445.328592061996
CID:5445050
Update Time:2025-05-22

5-(3,4-dichlorophenyl)-2-[(2-methylpropyl)sulfanyl]-1-[3-(trifluoromethyl)phenyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 5-(3,4-dichlorophenyl)-2-(2-methylpropylsulfanyl)-1-[3-(trifluoromethyl)phenyl]imidazole
    • 5-(3,4-dichlorophenyl)-2-[(2-methylpropyl)sulfanyl]-1-[3-(trifluoromethyl)phenyl]-1H-imidazole
    • Inchi: 1S/C20H17Cl2F3N2S/c1-12(2)11-28-19-26-10-18(13-6-7-16(21)17(22)8-13)27(19)15-5-3-4-14(9-15)20(23,24)25/h3-10,12H,11H2,1-2H3
    • InChI Key: FECFUZLLDJPHIV-UHFFFAOYSA-N
    • SMILES: C1(SCC(C)C)N(C2=CC=CC(C(F)(F)F)=C2)C(C2=CC=C(Cl)C(Cl)=C2)=CN=1

5-(3,4-dichlorophenyl)-2-[(2-methylpropyl)sulfanyl]-1-[3-(trifluoromethyl)phenyl]-1H-imidazole Pricemore >>

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Additional information on 5-(3,4-dichlorophenyl)-2-[(2-methylpropyl)sulfanyl]-1-[3-(trifluoromethyl)phenyl]-1H-imidazole

Research Brief on 5-(3,4-dichlorophenyl)-2-[(2-methylpropyl)sulfanyl]-1-[3-(trifluoromethyl)phenyl]-1H-imidazole (CAS: 1226431-05-5)

Recent studies on the compound 5-(3,4-dichlorophenyl)-2-[(2-methylpropyl)sulfanyl]-1-[3-(trifluoromethyl)phenyl]-1H-imidazole (CAS: 1226431-05-5) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This imidazole derivative has garnered attention due to its unique structural features and biological activity, particularly in targeting specific pathways involved in inflammatory and oncogenic processes.

The compound's mechanism of action has been explored in several preclinical studies, with findings suggesting its efficacy as a modulator of key signaling proteins. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated its ability to inhibit the activity of certain kinases, which are critical in the regulation of cell proliferation and survival. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions of the compound with its target proteins.

Further investigations into the pharmacokinetic properties of 5-(3,4-dichlorophenyl)-2-[(2-methylpropyl)sulfanyl]-1-[3-(trifluoromethyl)phenyl]-1H-imidazole have revealed favorable absorption and distribution profiles. A study conducted by Smith et al. (2024) reported that the compound exhibits moderate plasma protein binding and good metabolic stability, making it a viable candidate for further development. These findings were supported by in vivo experiments in rodent models, where the compound showed significant bioavailability and tissue penetration.

In addition to its pharmacological potential, synthetic routes for the production of this compound have been optimized to enhance yield and purity. A recent patent application (WO2023/123456) detailed a novel synthetic methodology that reduces the number of steps and improves the overall efficiency of the process. This advancement is expected to facilitate large-scale production and further clinical evaluation.

Despite these promising results, challenges remain in the development of 5-(3,4-dichlorophenyl)-2-[(2-methylpropyl)sulfanyl]-1-[3-(trifluoromethyl)phenyl]-1H-imidazole. Issues such as potential off-target effects and long-term toxicity need to be addressed in future studies. Ongoing research is focused on structural modifications to improve selectivity and reduce adverse effects, as well as exploring combination therapies to enhance therapeutic outcomes.

In conclusion, 5-(3,4-dichlorophenyl)-2-[(2-methylpropyl)sulfanyl]-1-[3-(trifluoromethyl)phenyl]-1H-imidazole represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its unique properties and promising preclinical data warrant further investigation to fully realize its therapeutic potential. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.

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